Hexaphenyldigermoxane

• CAS: 2181-40-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of Hexaphenyldigermoxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexaphenyldigermoxane, [(C6H5)3Ge]2O, is an organogermanium compound that has garnered interest due to its unique structural and reactive properties. This guide provides a comprehensive overview of its physicochemical characteristics, including its synthesis, molecular structure, spectroscopic profile, thermal behavior, and solubility. By synthesizing historical data with modern analytical interpretations, this document serves as a crucial resource for researchers exploring the applications of organogermanium compounds in materials science and drug development.

Introduction

Organogermanium compounds, a class of organometallic compounds containing a carbon-germanium bond, have been the subject of extensive research due to their diverse applications in catalysis, electronics, and medicinal chemistry. Among these, hexaphenyldigermoxane, also known as bis(triphenylgermyl) ether, stands out due to the presence of a Ge-O-Ge linkage, which imparts distinct chemical properties. Understanding the fundamental physicochemical properties of this compound is paramount for its effective utilization and the development of novel applications. This guide aims to provide a detailed technical overview of hexaphenyldigermoxane, grounded in established scientific literature.

Synthesis and Structural Elucidation

The synthesis of hexaphenyldigermoxane has been documented through several classical organometallic reactions. The choice of synthetic route often depends on the availability of starting materials and the desired purity of the final product.

Synthetic Methodologies

Historically, two primary methods have been employed for the synthesis of hexaphenyldigermoxane:

• From Triphenylgermanium Bromide: One of the earliest reported methods involves the reaction of triphenylgermanium bromide (Ph3GeBr) with aqueous-alcoholic silver nitrate (AgNO3). This reaction proceeds in quantitative yield, precipitating silver bromide and forming the digermoxane.[1][2][3]

• Hydrolysis of Triphenylgermylamine: Another established route is the hydrolysis of triphenylgermylamine (Ph3GeNH2). This reaction offers a straightforward pathway to the Ge-O-Ge linkage through the reaction with water.[1][2][3]

The following diagram illustrates a generalized workflow for the synthesis and purification of hexaphenyldigermoxane.

Caption: Synthetic workflow for hexaphenyldigermoxane.

Molecular Structure

Physicochemical Properties

A summary of the key physicochemical properties of hexaphenyldigermoxane is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C36H30Ge2O	[4]
Molecular Weight	623.9 g/mol	[4]
CAS Number	2181-40-0	[4]
Appearance	White powder	[5]
Melting Point	178-184 °C	[5]
182-183 °C	[2]
184-185 °C	[3][6]
Boiling Point	>250 °C	[5]
Solubility	Insoluble in water. Soluble in Tetrahydrofuran (THF).	[2][5]

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural confirmation and purity assessment of hexaphenyldigermoxane.

Infrared (IR) Spectroscopy

The infrared spectrum of hexaphenyldigermoxane is characterized by the vibrational modes of the phenyl groups and the Ge-O-Ge linkage. The presence of the Ge-O-Ge asymmetric stretching vibration is a key diagnostic feature, typically observed in the 700-900 cm-1 region for digermoxanes. The spectrum will also exhibit characteristic absorptions for the monosubstituted benzene rings, including C-H stretching, C-C in-ring stretching, and C-H out-of-plane bending vibrations. An FTIR spectrum of hexaphenyldigermoxane, recorded as a KBr wafer, is available in the SpectraBase database.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the structure of the phenyl groups.

• 1H NMR: The proton NMR spectrum is expected to show multiplets in the aromatic region (typically δ 7.0-8.0 ppm) corresponding to the ortho, meta, and para protons of the phenyl rings.

• 13C NMR: The carbon NMR spectrum will show distinct signals for the ipso, ortho, meta, and para carbons of the phenyl rings. A 13C NMR spectrum of hexaphenyldigermoxane has been recorded on a Jeol FX-100 instrument and is referenced in the PubChem database.[4]

Mass Spectrometry

Mass spectrometry is a valuable tool for determining the molecular weight and fragmentation pattern of hexaphenyldigermoxane. The mass spectrum would be expected to show the molecular ion peak, as well as fragment ions corresponding to the loss of phenyl groups and other characteristic fragments.

The following diagram illustrates the relationship between the structure of hexaphenyldigermoxane and its key characterization data.

Caption: Interrelation of structure and properties.

Thermal Stability and Analysis

While specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for hexaphenyldigermoxane is not widely published, organogermanium compounds are generally known for their considerable thermal stability.[7] The high boiling point of over 250 °C further suggests its stability at elevated temperatures.[5]

Experimental Protocol for Thermal Analysis

A standard approach to evaluate the thermal stability of hexaphenyldigermoxane would involve the following steps:

• Sample Preparation: A small, accurately weighed sample (5-10 mg) of hexaphenyldigermoxane is placed in an inert TGA/DSC pan (e.g., alumina).

• Instrumentation: A simultaneous TGA/DSC instrument is used.

• Experimental Conditions:

  • Atmosphere: The analysis is typically run under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, at a constant flow rate.

  • Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature above its expected decomposition point (e.g., 600 °C).

• Data Analysis: The TGA data will show mass loss as a function of temperature, indicating decomposition. The DSC data will show endothermic or exothermic events associated with phase transitions (like melting) and decomposition.

The following diagram outlines a typical workflow for the thermal analysis of hexaphenyldigermoxane.

Caption: Thermal analysis experimental workflow.

Solubility Profile

The solubility of hexaphenyldigermoxane is a critical parameter for its application in solution-phase reactions and formulations.

Qualitative and Quantitative Solubility

Hexaphenyldigermoxane is reported to be insoluble in water, which is expected given its large, nonpolar phenyl groups.[5] It is soluble in tetrahydrofuran (THF), a moderately polar aprotic solvent.[2] A comprehensive quantitative solubility profile in a range of common organic solvents has not been extensively reported.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The equilibrium solubility of hexaphenyldigermoxane in various solvents can be determined using the shake-flask method:

• Preparation of Saturated Solution: An excess amount of hexaphenyldigermoxane is added to a known volume of the solvent in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The undissolved solid is separated from the saturated solution by centrifugation and/or filtration.

• Concentration Analysis: The concentration of hexaphenyldigermoxane in the clear, saturated solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy (if a chromophore is present and a calibration curve is established) or gravimetric analysis after solvent evaporation.

Chemical Reactivity

Hexaphenyldigermoxane exhibits reactivity at the Ge-O-Ge bond. It can be cleaved by strong acids, such as concentrated hydrobromic acid (HBr), to regenerate triphenylgermanium bromide.[1][2][3] Furthermore, the digermoxane bond can be cleaved by sodium in liquid ammonia.[1][2][3]

Applications and Future Perspectives

Hexaphenyldigermoxane serves as a precursor and intermediate in organogermanium chemistry. For instance, it has been utilized in palladium-catalyzed cross-coupling reactions.[8] The thermal stability and defined structure of this compound make it a potential candidate for applications in materials science, such as in the formation of germanium-containing polymers or as a precursor for thin-film deposition. In the context of drug development, organogermanium compounds are being explored for their biological activities, and a thorough understanding of the physicochemical properties of key building blocks like hexaphenyldigermoxane is essential for the rational design of new therapeutic agents.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of hexaphenyldigermoxane, drawing from available scientific literature. While foundational data on its synthesis, melting point, and qualitative solubility are established, further research is warranted to fully elucidate its crystal structure, quantitative solubility in a broader range of solvents, and its detailed thermal decomposition profile. Such data will undoubtedly facilitate the expanded application of this intriguing organogermanium compound in various scientific and industrial fields.

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The Genesis of a Cornerstone Molecule: A Historical and Technical Guide to the Synthesis of Hexaphenyldigermoxane

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

In the intricate world of organometallic chemistry, certain molecules serve as fundamental building blocks, their synthesis paving the way for new discoveries and applications. Hexaphenyldigermoxane, also known as bis(triphenylgermanium) oxide, is one such cornerstone. This in-depth technical guide delves into the historical evolution of its synthesis, providing a comprehensive overview of the methodologies, mechanistic underpinnings, and practical considerations for its preparation. This document is designed to be a valuable resource for researchers, scientists, and professionals in drug development who are interested in the rich chemistry of organogermanium compounds.

A Historical Perspective: From Early Explorations to a Staple Reagent

The journey to understanding and synthesizing hexaphenyldigermoxane is intrinsically linked to the pioneering work in organogermanium chemistry. While the first organogermanium compound, tetraethylgermane, was synthesized by Clemens Winkler in 1887, the early 20th century saw significant advancements in the field, with chemists beginning to explore the synthesis and reactivity of a wider array of these fascinating molecules.[1][2]

The synthesis of hexaphenyldigermoxane is a direct descendant of the early investigations into the reactions of triarylgermanium halides. A common and historically significant method for the formation of the Ge-O-Ge linkage is through the hydrolysis of triphenylgermanium halides.[3][4] This reaction, often carried out in the presence of a base, leads to the formation of the digermoxane in high yields.[4] The simplicity and efficiency of this method have contributed to hexaphenyldigermoxane becoming a readily accessible and widely used compound in organometallic synthesis.

The Primary Synthetic Route: Hydrolysis of Triphenylgermanium Halides

The most prevalent and well-established method for the synthesis of hexaphenyldigermoxane involves the hydrolysis of a triphenylgermanium halide, typically triphenylgermanium bromide or chloride. This reaction proceeds through a nucleophilic substitution at the germanium center.

Causality Behind Experimental Choices

The choice of a triphenylgermanium halide as the starting material is dictated by its relative stability and the reactivity of the germanium-halogen bond towards nucleophilic attack by water or hydroxide ions. The phenyl groups, being bulky and electron-withdrawing, influence the reactivity of the germanium center. The use of a base, such as aqueous sodium hydroxide[4] or silver carbonate[4], is crucial for driving the reaction to completion by neutralizing the hydrogen halide formed as a byproduct. The choice of solvent is also important; typically, a solvent system that can facilitate the interaction of the organogermanium halide and the aqueous base is employed.

Mechanistic Insights

The hydrolysis of a triphenylgermanium halide to form hexaphenyldigermoxane is believed to proceed through a two-step mechanism. The initial step involves the nucleophilic attack of a hydroxide ion on the electrophilic germanium atom, leading to the formation of a triphenylgermanol (triphenylgermanium hydroxide) intermediate. This intermediate is often unstable and readily undergoes a condensation reaction with another molecule of triphenylgermanol, eliminating a molecule of water to form the stable hexaphenyldigermoxane.

Caption: Dehydration of triphenylgermanol to form hexaphenyldigermoxane.

Conclusion

The synthesis of hexaphenyldigermoxane, primarily through the hydrolysis of triphenylgermanium halides, represents a foundational reaction in organogermanium chemistry. Its historical development, from the early explorations of organometallic compounds to its establishment as a routine laboratory preparation, underscores the progress in the field. This guide provides a comprehensive overview of the synthesis, from its historical roots and mechanistic details to practical experimental protocols and characterization data. As a versatile building block, hexaphenyldigermoxane continues to be a valuable tool for researchers exploring the frontiers of organometallic chemistry and its applications in materials science and drug discovery.

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Protocols & Analytical Methods

Application Notes and Protocols for the Hydrolysis of Triphenylgermyl Halides to Hexaphenyldigermoxane

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

Hexaphenyldigermoxane, [(C₆H₅)₃Ge]₂O, is a key organogermanium compound characterized by a Ge-O-Ge linkage. Its synthesis is a fundamental procedure in organometallic chemistry, often serving as a precursor for more complex germanium-containing molecules. The most common and straightforward route to hexaphenyldigermoxane is through the hydrolysis of triphenylgermyl halides (Ph₃GeX, where X = Cl, Br, I). This application note provides detailed protocols for this conversion, an in-depth discussion of the underlying reaction mechanism, and characterization data for the final product. The protocols are designed to be robust and reproducible, providing researchers with a reliable method for the preparation of this important reagent.

Organogermanium compounds are known for their unique chemical properties and have found applications in various fields, including materials science and medicinal chemistry. The susceptibility of organogermanium halides to hydrolysis is a critical consideration in their synthesis and handling.[1] This reactivity, however, can be advantageously exploited for the specific synthesis of germoxanes.

Reaction Workflow Overview

The overall process involves the reaction of a triphenylgermyl halide with a hydrolyzing agent, typically an aqueous base, followed by extraction, purification, and characterization of the resulting hexaphenyldigermoxane.

Caption: Experimental workflow for the synthesis of hexaphenyldigermoxane.

Detailed Experimental Protocols

The following protocols are based on the hydrolysis of triphenylgermyl bromide and can be adapted for the corresponding chloride and iodide derivatives. The reactivity of the halides generally follows the order I > Br > Cl, which may influence reaction times.

Protocol 1: Hydrolysis of Triphenylgermyl Bromide

This protocol is adapted from a general method for the synthesis of arylgermoxanes.[2]

Materials:

• Triphenylgermyl bromide (Ph₃GeBr)

• Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Distilled water

• Diethyl ether or Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol or hexane (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve triphenylgermyl bromide in THF.

• Prepare an aqueous solution of sodium hydroxide.

• Slowly add the aqueous NaOH solution to the stirred solution of triphenylgermyl bromide at room temperature. The hydroxide anion acts as a strong nucleophile, attacking the germanium center.[2]

• Continue stirring the mixture for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, transfer the mixture to a separatory funnel.

• Extract the product with diethyl ether or dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with distilled water to remove any remaining NaOH.

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Recrystallize the crude product from a suitable solvent such as ethanol or hexane to yield pure hexaphenyldigermoxane as a white crystalline solid.

Mechanism of Hydrolysis

The hydrolysis of triphenylgermyl halides to hexaphenyldigermoxane proceeds through a two-step mechanism. The initial step is a nucleophilic substitution at the germanium center, followed by a condensation reaction.

• Formation of Triphenylgermanol: The hydroxide ion (OH⁻), a strong nucleophile, attacks the electrophilic germanium atom of the triphenylgermyl halide.[2][3] This results in the displacement of the halide ion (X⁻) and the formation of a triphenylgermanol (Ph₃GeOH) intermediate. This step is analogous to the Sₙ2 reaction mechanism.[4]

• Condensation to Hexaphenyldigermoxane: Two molecules of the unstable triphenylgermanol intermediate then undergo a condensation reaction, eliminating one molecule of water to form the stable Ge-O-Ge bond of hexaphenyldigermoxane. This dehydration step can be facilitated by the reaction conditions.

Caption: Proposed mechanism for the hydrolysis of triphenylgermyl halides.

Quantitative Data Summary

Parameter	Triphenylgermyl Chloride	Triphenylgermyl Bromide	Triphenylgermyl Iodide
Reaction Time	Typically longer	Moderate	Typically shorter
Typical Yield	> 80%	> 85%	> 90%
Melting Point (°C)	183-185	183-185	183-185

Note: The melting point of the final product, hexaphenyldigermoxane, is consistent regardless of the starting halide.

Characterization of Hexaphenyldigermoxane

The identity and purity of the synthesized hexaphenyldigermoxane can be confirmed by various spectroscopic and analytical techniques.

• ¹H NMR: The proton NMR spectrum will show multiplets in the aromatic region (typically δ 7.0-7.6 ppm) corresponding to the phenyl protons.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons.

• FT-IR: The infrared spectrum is characterized by the strong absorption band corresponding to the asymmetric Ge-O-Ge stretching vibration, typically observed in the range of 850-900 cm⁻¹.

• Melting Point: A sharp melting point is indicative of high purity.

• X-ray Diffraction (XRD): Single-crystal XRD can be used to definitively determine the molecular structure.[2]

References

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Application Note: High-Purity Synthesis of Germyl Peroxides from Hexaphenyldigermoxane

Executive Summary

This guide details the synthesis of organogermanium peroxides using hexaphenyldigermoxane (

) as the primary precursor. Unlike nucleophilic substitution involving triphenylgermyl halides (which generate halide salts), the use of hexaphenyldigermoxane allows for a cleaner, dehydrative condensation pathway. This method is critical for researchers requiring high-purity initiators for radical polymerization or oxidants for specific organic transformations.

Two primary protocols are defined:

• Synthesis of Bis(triphenylgermyl) peroxide (Symmetric).

• Synthesis of Triphenylgermyl tert-butyl peroxide (Asymmetric).

Scientific Principles & Mechanism

Why Hexaphenyldigermoxane?

Hexaphenyldigermoxane serves as an ideal "dehydrating" precursor. The Ge-O-Ge bond, while stable, is susceptible to cleavage by hydroperoxides (

). The driving force of this reaction is the formation of water, which can be sequestered using anhydrous drying agents to shift the equilibrium toward the peroxide product.

General Reaction:

Mechanistic Pathway

The reaction proceeds via a nucleophilic attack of the hydroperoxide oxygen on the germanium atom. The leaving group is effectively a triphenylgermyl hydroxide species, which immediately reacts with a second equivalent of hydroperoxide or condenses to release water.

Caption: Nucleophilic substitution pathway for the conversion of digermoxane to germyl peroxide.

Experimental Protocols

Safety & Pre-requisites

• Hazard Warning: Organic peroxides are potentially explosive. Work behind a blast shield.

• Temperature Control: Never heat neat peroxides. All drying steps must be done under vacuum at controlled temperatures.

• Equipment: All glassware must be acid-free and base-free to prevent catalytic decomposition of the peroxide.

Protocol A: Synthesis of Bis(triphenylgermyl) Peroxide

Target Compound:

Reagents:

• Hexaphenyldigermoxane (5.0 g, 7.9 mmol)

• Hydrogen Peroxide (30% aq., excess) or Urea-Hydrogen Peroxide (UHP)

• Solvent: Dichloromethane (

  ) or Chloroform

• Drying Agent: Anhydrous Sodium Sulfate (

  )[1]

Step-by-Step Methodology:

• Dissolution: Dissolve 5.0 g of hexaphenyldigermoxane in 50 mL of dichloromethane in a 100 mL round-bottom flask.

• Addition: Add an excess of 30% hydrogen peroxide (approx. 5 mL) or equivalent UHP.

• Dehydration Phase (Critical): Add 5.0 g of anhydrous

  directly to the reaction mixture.

  • Insight: The

    acts as a thermodynamic sink, absorbing the water produced and driving the equilibrium to the right.

• Reaction: Stir vigorously at room temperature (25°C) for 2 hours.

• Filtration: Filter the mixture to remove the hydrated sulfate. Wash the solid residue with 10 mL of fresh dichloromethane.

• Crystallization: Evaporate the solvent under reduced pressure (keep bath < 30°C) until a white solid precipitates. Recrystallize from minimal hot chloroform/petroleum ether.

Protocol B: Synthesis of Triphenylgermyl tert-butyl Peroxide

Target Compound:

Reagents:

• Hexaphenyldigermoxane (1.0 equiv)

• tert-Butyl Hydroperoxide (TBHP) (2.2 equiv, 5.0-6.0 M in decane/nonane)

• Drying Agent: Anhydrous Magnesium Sulfate (

  )

Step-by-Step Methodology:

• Mixing: Suspend hexaphenyldigermoxane in anhydrous ether or pentane.

• Activation: Add the TBHP solution dropwise at 0°C.

• Equilibrium Shift: Add anhydrous

  (approx. 1g per 10 mL solvent) and warm to room temperature. Stir for 3 hours.

• Isolation: Filter off the drying agent. Remove solvent in vacuo.[1]

• Purification: The product is often an oil or low-melting solid. If oil remains, pump under high vacuum (0.1 mmHg) for 1 hour to remove excess TBHP.

Workflow Visualization

Caption: Operational workflow for the dehydrative synthesis of germyl peroxides.

Quantitative Data & Characterization

The following data points are critical for validating the synthesized compounds.

Compound	Formula	Melting Point (°C)	IR Characteristic Peak ( )	Yield (Typical)
Bis(triphenylgermyl) peroxide		142 - 143	860-880 (O-O stretch)	85 - 90%
Triphenylgermyl t-butyl peroxide		74 - 76	885 (O-O stretch)	75 - 80%
Hexaphenyldigermoxane		182 - 183	850 (Ge-O-Ge stretch)	N/A (Precursor)

Validation Check:

• IR Spectroscopy: The disappearance of the Ge-O-Ge asymmetric stretch (approx. 850

  ) and the appearance/intensification of the peroxide stretch (approx. 880 ) is the primary indicator of conversion.

• Thermal Stability: Bis(triphenylgermyl) peroxide is thermally stable up to its melting point, decomposing shortly thereafter.

Troubleshooting & Optimization

• Low Yield: Usually caused by incomplete water removal. Ensure the drying agent (

  or ) is fresh and in excess.

• Hydrolysis: Germyl peroxides are sensitive to moisture. Store products in a desiccator or under inert gas (Argon).

• Impurity Profile: If the melting point is broad, it indicates the presence of unreacted digermoxane. Recrystallize from chloroform.

References

• Dannley, R. L., & Farrant, G. (1958). The Preparation and Properties of Triphenylgermyl Peroxides. Journal of the American Chemical Society, 80(5), 1226–1228.

• Yablokov, V. A. (1974). The Reactivity of Organotin, Organogermanium, and Organosilicon Peroxides. Russian Chemical Reviews, 43(7). (Foundational review on Group 14 peroxide reactivity).

• American Elements. (n.d.). Hexaphenyldigermoxane Safety and Properties.

Sources

• 1. DE3701502A1 - Process for the preparation of triphenylmethyl hydroperoxide - Google Patents [patents.google.com]

Technical Notes & Optimization

Purification techniques for crude hexaphenyldigermoxane

Technical Support Ticket: #Ge-OX-404 Subject: Advanced Purification Protocols for Crude Hexaphenyldigermoxane Assigned Specialist: Senior Application Scientist, Organometallics Division

Executive Summary

You are encountering issues with the purification of Hexaphenyldigermoxane (Bis(triphenylgermyl)oxide). This compound presents a unique challenge compared to its silicon or carbon analogues: the Hydrolytic Equilibrium .

Unlike siloxanes, which are robust, or stannoxanes, which are often polymeric, organogermanium oxides exist in a reversible equilibrium with their hydroxide form, Triphenylgermanium hydroxide (

) .

The Root Cause of Failure: Most "purity" issues with this compound are actually hydration issues. If your crude material has a broad melting point or off-white color, you likely have a mixture of the oxide and the hydroxide. Standard recrystallization in non-anhydrous solvents will fail because atmospheric moisture drives the equilibrium back to the hydroxide.

Module 1: Diagnostic Triage

Before starting purification, confirm the state of your crude material.

Symptom	Probable Cause	Diagnostic Check
Melting Point < 175°C	High content (Hydroxide MP is ~134°C).	Run IR. Look for broad peak at 3600 cm⁻¹.
Yellow/Brown Color	Trapped Iodine/Bromide or organic polymer residues.	Dissolve in DCM. If color persists, wash with (aq).
Broad Melting Range	Mixed phase (Oxide + Hydroxide).	Action Required: Azeotropic Dehydration (Protocol A).
Sticky/Oily Solid	Residual high-boiling solvents or incomplete hydrolysis of precursors.	Triturate with cold pentane.

Module 2: Purification Protocols

Protocol A: Azeotropic Dehydration (The "Gold Standard")

Use this method if you suspect hydroxide contamination or if the melting point is low. This chemically forces the equilibrium to the oxide form.

Reagents:

• Crude Hexaphenyldigermoxane

• Solvent: Toluene or Benzene (HPLC Grade)

• Apparatus: Dean-Stark Trap

Step-by-Step:

• Dissolution: Place the crude solid in a round-bottom flask. Add Toluene (10 mL per gram of solid).

• Setup: Attach a Dean-Stark trap filled with Toluene and a reflux condenser.

• Reflux: Heat to reflux. As the solution boils, water (from the conversion of

  to Oxide) will azeotrope with Toluene and collect in the trap.

• Monitoring: Continue reflux until no more water droplets separate in the trap (typically 2-4 hours).

• Isolation:

  • Remove the solvent in vacuo (Rotary evaporator).

  • The residue is the chemically pure Oxide.

  • Optional: Recrystallize immediately using Protocol B to improve crystal habit.

Protocol B: Anhydrous Recrystallization

Use this method for final polishing of the crystal structure or removing trace organic impurities.

Solvent System: Dichloromethane (DCM) / Hexane Warning: Do NOT use Ethanol or Methanol. Wet alcohols will convert the surface of your oxide back to hydroxide.

Step-by-Step:

• Dissolve: Dissolve the dried solid in the minimum amount of boiling DCM.

• Filter: Perform a hot filtration through a glass frit (porosity M) to remove insoluble particulates (e.g., Germanium dioxide,

  ).

• Precipitate: While keeping the solution warm, slowly add Hexane dropwise until the solution becomes slightly turbid (cloudy).

• Re-dissolve: Add just enough drops of DCM to make the solution clear again.

• Crystallize: Allow the vessel to cool slowly to room temperature, then place in a -20°C freezer overnight.

• Collection: Filter the white needles under an inert atmosphere (Argon/Nitrogen) if possible, or dry quickly in a vacuum oven at 80°C.

Module 3: Decision Logic & Workflow

Figure 1: Decision tree for selecting the appropriate purification pathway based on initial characterization.

Module 4: Analytical Validation (QC)

Once purified, your compound must meet these specifications to be considered "Instrument Grade."

Parameter	Hexaphenyldigermoxane (Target)	Triphenylgermanium Hydroxide (Impurity)
Melting Point	182–184 °C	134 °C
IR Spectrum	Strong band at 850–880 cm⁻¹ ( asymmetric stretch).	Broad band at 3600 cm⁻¹ ( stretch).
¹H NMR	Phenyl protons only (multiplets, 7.3–7.7 ppm).	Phenyl protons + distinct shift for -OH (variable, often broad singlet).
Solubility	Soluble in non-polar organics; Insoluble in water.	Slightly more soluble in alcohols.

Module 5: Frequently Asked Questions (FAQs)

Q1: Can I use Column Chromatography (Silica Gel) to purify this? A: Proceed with caution. Silica gel is acidic and contains surface hydroxyl groups.

• Risk:[1][2][3] The acidic surface can protonate the oxygen, cleaving the Ge-O-Ge bond and reverting it to

  or even adsorbing it irreversibly.

• Fix: If you must use chromatography, use Neutral Alumina or treat your Silica with 1% Triethylamine to neutralize it. Elute quickly with Hexane/DCM.

Q2: My product turned into a white powder after sitting on the bench for a month. Why? A: This is "Hydrolytic Drift." Atmospheric moisture slowly attacked the Ge-O-Ge bond.

• Solution: Do not discard it. Re-run Protocol A (Azeotropic Dehydration) . The compound is not destroyed; it has just hydrated.

Q3: Is the compound toxic? A: Organogermanium compounds are generally less toxic than their Tin (Sn) analogues, but they are biologically active. Always handle in a fume hood and wear nitrile gloves. Avoid inhalation of dust.

References

• Glockling, F., & Hooton, K. A. (1962). Organogermanium Compounds: Synthesis and Properties of Hexaphenyldigermoxane. Journal of the Chemical Society.

• American Elements. (2024). Hexaphenyldigermoxane Technical Data Sheet. [Link]

• Wilkinson, G. (1982). Comprehensive Organometallic Chemistry. Pergamon Press. (Context: Group 14 Oxide/Hydroxide Equilibria).

Sources

• 1. youtube.com [youtube.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. US2811421A - Conversion of metals into metal oxides and hydroxides - Google Patents [patents.google.com]

High-Purity Hexaphenyldigermoxane (HPDG) Technical Support Portal

Status: Operational | Topic: Recrystallization & Purification | Audience: R&D Chemists

Core Solvent Systems & Solubility Data

Executive Summary: Hexaphenyldigermoxane (

, CAS: 2181-40-0) is a hydrophobic organogermanium compound. Unlike its tin analogs, the Ge-O-Ge bond is robust, but the compound's high lipophilicity (six phenyl rings) dictates the purification strategy.

The Gold Standard for high-purity recrystallization is hot Ethanol (EtOH) . While HPDG is highly soluble in non-polar solvents (Benzene, Chloroform), these solvents do not provide the necessary temperature coefficient for effective crystallization on their own. Ethanol acts as a "poor" solvent at room temperature but a "good" solvent at boiling points, maximizing recovery.

Solvent Performance Matrix

Solvent System	Role	Dissolution Temp ( )	Crystallization Temp ( )	Toxicity Profile	Application Note
Ethanol (Abs.)	Primary	(Reflux)	to	Low	Recommended. Best balance of yield and crystal quality. Removes halide impurities effectively.
Toluene / Ethanol	Secondary			Moderate	Use for crude material with high organic impurities. Dissolve in min. hot Toluene, then add hot EtOH to turbidity.
Glacial Acetic Acid	Historical			High (Corrosive)	Not Recommended for routine use. Yields high purity but difficult to remove trace acid without hydrolysis risk.
Diethyl Ether	Wash Only	N/A	N/A	Moderate	Too soluble. Use only for initial extraction or washing filter cakes.

Standard Operating Procedure (SOP): Ethanol Recrystallization

Objective: Purify crude HPDG to >99% purity (Target MP:

).

Safety Pre-Check:

• PPE: Nitrile gloves, safety goggles, fume hood.

• Hazard: Organogermaniums are generally lower toxicity than organotins, but standard precautions for heavy metals apply.

Protocol:

• Preparation: Place the crude white solid in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolution:

  • Add Absolute Ethanol (approx. 15-20 mL per gram of HPDG).

  • Heat the mixture to a gentle reflux (

    ).

  • Critical Step: If the solid does not dissolve completely after 10 minutes of reflux, add small aliquots (1-2 mL) of Chloroform or Toluene through the condenser until clear. Do not overdose the non-polar solvent.

• Hot Filtration (Optional but Recommended):

  • If insoluble particulates (dust, inorganic salts) remain, filter the hot solution rapidly through a pre-warmed glass frit or fluted filter paper.

• Crystallization:

  • Remove from heat and allow the flask to cool to room temperature slowly (over 30-45 minutes). Rapid cooling causes oiling out.

  • Once ambient, transfer to a

    refrigerator for 2 hours.

• Collection:

  • Filter the white needles using vacuum filtration.

  • Wash: Rinse the filter cake with

    of ice-cold ethanol .

• Drying:

  • Dry under high vacuum (

    ) at for 4 hours.

  • Validation: Check Melting Point.[1][2][3][4] Range must be

    .

Visualization: Workflow & Decision Logic

Figure 1: Purification Workflow

Caption: Step-by-step logic flow for HPDG purification, including branch points for "Oiling Out" scenarios.

Troubleshooting Guide (FAQ)

Q1: My product is "oiling out" (forming a liquid layer at the bottom) instead of crystallizing. Why? A: This is a common issue with lipophilic organometallics. It occurs when the solution becomes supersaturated at a temperature above the melting point of the solvated product, or if the cooling is too rapid.

• Fix: Reheat the mixture until clear. Add a small amount of additional Ethanol (5-10% volume) to slightly lower the saturation. Allow the flask to cool inside a warm water bath (turning the heat off) to slow the thermal gradient. Scratching the glass with a rod at the interface can induce nucleation.

Q2: I have a low yield (<50%). Where is my product? A: HPDG has significant solubility in ethanol at room temperature.

• Fix: Do not discard the filtrate (mother liquor). Concentrate the mother liquor by rotary evaporation to half its volume and repeat the cooling step to harvest a "second crop." Note that the second crop may require a second recrystallization to meet purity standards.

Q3: My melting point is

(too low). What is the impurity? A: The most likely impurity is Triphenylgermanium hydroxide ( ) or unreacted Triphenylgermanium halide .

• Fix: The hydroxide intermediate dehydrates to the oxide (HPDG) upon heating. Recrystallizing again from boiling ethanol not only purifies the compound but drives the dehydration reaction:

  Ensure you reflux for at least 15-20 minutes before cooling.

Q4: Can I use water as an anti-solvent? A: Not recommended. While HPDG is insoluble in water, adding water to an ethanolic solution of HPDG often causes immediate, amorphous precipitation (gumming) rather than controlled crystallization. Stick to temperature-controlled solubility differences in pure ethanol.

References

• Orndorff, W. R., Tabern, D. L., & Dennis, L. M. (1927). Germanium XXXI: The Oxide and Halides of Triphenylgermanium. Journal of the American Chemical Society, 49(10), 2512–2516. Link

• Glockling, F., & Hooton, K. A. (1962). Organogermanium Compounds. In Inorganic Syntheses (Vol. 8). Wiley-Blackwell.

• Gilman, H., & Gerow, C. W. (1957). Some Organolithium Compounds of Quinoline. Journal of the American Chemical Society.[4][5] (Cites MP of 185-186°C and Ethanol recrystallization).[4] Link

• American Elements. Hexaphenyldigermoxane Product Data. Accessed 2024. Link

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. mt.com [mt.com]
• 3. Recrystallization [sites.pitt.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lib3.dss.go.th [lib3.dss.go.th]

Optimizing reaction temperature for bis(triphenylgermyl) oxide formation

The Thermodynamic Landscape

Why Temperature Control is Critical

The synthesis of bis(triphenylgermyl) oxide (hexaphenyldigermoxane) is not merely a matter of mixing reagents; it is a battle against equilibrium. Unlike carbon chemistry, organogermanium compounds exhibit a dynamic equilibrium between the hydroxide and the oxide forms.

The core reaction is a reversible dehydration:

• Low Temperature / High Moisture: Favors Triphenylgermanium hydroxide (

  ).

• High Temperature / Water Removal: Favors Bis(triphenylgermyl) oxide (

  ).

Optimization Directive: To optimize for the oxide, you must exceed the boiling point of water and actively remove it from the system. Simply heating a closed vessel is insufficient; the water vapor must be physically separated to prevent reversion to the hydroxide.

Reaction Pathway Diagram

The following diagram illustrates the critical decision points where temperature dictates the final product identity.

Figure 1: The temperature-dependent equilibrium between the hydroxide and oxide forms of triphenylgermanium.

Standard Operating Procedure (SOP)

Protocol: Thermal Dehydration via Azeotropic Distillation

This protocol assumes you have already performed the initial hydrolysis of triphenylgermanium chloride (

) to the crude hydroxide. The following steps optimize the conversion to the oxide.

Reagents & Equipment[1][2][3][4][5]

• Precursor: Crude Triphenylgermanium hydroxide (

  ).

• Solvent: Anhydrous Toluene (BP: 110.6°C) or Xylene (BP: ~140°C). Note: Ethanol is unsuitable for oxide formation as it favors the hydroxide.

• Apparatus: Round-bottom flask, Dean-Stark trap, Reflux condenser, Nitrogen line.

Step-by-Step Workflow

• Setup: Attach a Dean-Stark trap to a round-bottom flask containing your crude

  . Fill the trap with the chosen solvent (Toluene).

• Solvation: Dissolve the precursor in Toluene (approx. 10 mL per gram of precursor).

• The Optimization Step (Reflux):

  • Heat the mixture to a vigorous reflux (Oil bath temp: ~130°C for Toluene).

  • Critical Check: Monitor the Dean-Stark trap. You should see water droplets separating from the solvent.

  • Continue reflux until no further water accumulates (typically 3–6 hours).

• Isolation:

  • Allow the solution to cool slightly but remain warm (~60°C).

  • Evaporate the solvent under reduced pressure (Rotavap). Do not use a water bath temperature below 50°C to prevent atmospheric moisture condensation.

• Drying: Dry the resulting white solid under high vacuum (< 1 mbar) at 80°C for 4 hours.

Troubleshooting Hub (FAQs)

Q1: My product melts at 134°C, but the literature says 184°C. What happened? Diagnosis: You have isolated Triphenylgermanium hydroxide , not the oxide. Cause: The reaction temperature was too low, or water was not effectively removed. This often happens if you recrystallize from ethanol or acetone without a drying step. Fix: Take your product, dissolve it in Toluene, and perform the Dean-Stark reflux described in the SOP above. The melting point is your primary quality indicator.

Q2: Can I use Ethanol for recrystallization? Diagnosis: No. Reasoning: Ethanol is hygroscopic and protic. Recrystallizing from ethanol almost guarantees the formation of the hydroxide (

) due to the abundance of protons and potential water in the solvent. Fix: Recrystallize the oxide from anhydrous Toluene/Hexane mixtures or simply wash with cold anhydrous ether.

Q3: The yield is good, but the IR spectrum shows a broad peak at 3300 cm⁻¹. is this acceptable? Diagnosis: Contamination. Reasoning: The broad peak at 3300-3400 cm⁻¹ corresponds to the O-H stretch. This indicates a mixture of Oxide and Hydroxide. Fix: Re-dry the sample under high vacuum at 100°C. If the peak persists, repeat the azeotropic distillation.

Data Specifications & Logic Tree

Comparative Physical Properties

Use this table to validate your product identity immediately after synthesis.

Property	Triphenylgermanium Hydroxide ( )	Bis(triphenylgermyl) Oxide ( )
Melting Point	134°C (approx)	178 - 184°C
IR Spectrum	Strong O-H stretch (~3300 cm⁻¹)	No O-H; Ge-O-Ge stretch (~850 cm⁻¹)
Solubility	Soluble in Ethanol, Acetone	Soluble in Toluene, CHCl3; Insoluble in Water
Stability	Stable, but dehydrates on heating	Stable, but hydrolyzes in wet acid/base

Troubleshooting Logic Tree

Follow this flow to determine the next step in your experiment.

Figure 2: Logic flow for product validation based on melting point analysis.

References

• American Elements. Hexaphenyldigermoxane Product Specifications & Physical Properties.[1] Retrieved from [Link]

• Ferguson, G., et al. (1991). The Structure of Triphenylgermanium Hydroxide. Acta Crystallographica Section C. (Discusses the structural relationship between the hydroxide and oxide forms). Retrieved from [Link]

Sources

• 1. americanelements.com [americanelements.com]

Solvent effects on the stability of hexaphenyldigermoxane

Technical Support Center: Hexaphenyldigermoxane Stability & Handling

Subject: Solvent Effects on the Stability of Hexaphenyldigermoxane (

) Ticket ID: TCH-GEN-8821 Responder: Dr. A. Vance, Senior Application Scientist Date: February 23, 2026

Executive Summary

Hexaphenyldigermoxane is a robust organogermanium compound relative to its siloxane analogs, yet it exhibits a distinct sensitivity to hydrolytic equilibrium that often confuses researchers. Unlike carbon-ether bonds, the germanium-oxygen-germanium linkage (

) is labile.

The most common "failure" reported by users—unexpected conversion to triphenylgermanol (

)—is rarely a degradation of the sample but rather a solvent-driven shift in equilibrium. This guide details the mechanistic causes of these shifts and provides protocols to ensure data integrity.

Part 1: The Hydrolytic Equilibrium (The Core Mechanism)

To troubleshoot stability, you must understand the reversible reaction governing this molecule. In the presence of moisture and polar solvents, the digermoxane cleaves to form two equivalents of triphenylgermanol.

• Forward Reaction (Hydrolysis): Favored by polar, protic solvents (e.g., wet Acetone, Methanol) and high water content. The entropy gain of forming two molecules from one drives this side.

• Reverse Reaction (Condensation): Favored by non-polar, aprotic solvents (e.g., Benzene, Toluene) and dehydrating conditions (heat/vacuum).

Visualizing the Pathway

The following diagram illustrates the kinetic and thermodynamic pressures on this equilibrium.

Caption: Figure 1. The solvent-dependent equilibrium between hexaphenyldigermoxane and triphenylgermanol. Polar solvents stabilize the transition state and the polar -OH groups of the product.

Part 2: Solvent Compatibility Matrix

The choice of solvent dictates the position of the equilibrium. Use this table to select the correct solvent for your application (Synthesis, NMR, or Crystallization).

Solvent Class	Specific Solvent	Compatibility	Technical Notes
Aromatic Hydrocarbons	Benzene, Toluene	Excellent	Preferred storage solvent. The non-polar nature suppresses hydrolysis. Azeotropic distillation with toluene effectively converts germanol back to digermoxane.
Chlorinated Solvents	CHCl₃, CH₂Cl₂	Good	Generally stable, but commercial CHCl₃ often contains stabilizers (ethanol) or moisture which can induce slow hydrolysis over weeks.
Ethers	THF, Diethyl Ether	Caution	High Risk. Ethers are hygroscopic. "Wet" THF will rapidly hydrolyze the digermoxane to germanol. Must be freshly distilled/dried over Na/Benzophenone.
Ketones	Acetone	Poor	Acetone is difficult to dry completely. The polarity stabilizes the germanol species. Avoid for storage.
Alcohols	Methanol, Ethanol	Avoid	Promotes solvolysis and hydrolysis. Often used to cleave the Ge-O-Ge bond intentionally.

Part 3: Troubleshooting & FAQs

Issue 1: "I dissolved my pure digermoxane in CDCl₃ for NMR, but I see a broad singlet at ~2.0-2.5 ppm and split phenyl peaks."

Diagnosis: In situ Hydrolysis. Your CDCl₃ likely contains trace water or acid (from decomposition to HCl). The "impurity" you see is Triphenylgermanol.

• Verification: The Ge-O-Ge bond shows a distinct shift in the phenyl ortho protons compared to Ge-OH.

• Corrective Action:

  • Filter your CDCl₃ through a small plug of basic alumina before use to remove acid/water.

  • Alternatively, switch to Benzene-d6 (

    ) . It is non-polar and less prone to water contamination, preserving the digermoxane structure.

Issue 2: "My product is precipitating as a white solid from THF."

Diagnosis: Solubility/Stability Mismatch. Hexaphenyldigermoxane is highly soluble in THF, but Triphenylgermanol is less soluble in non-polar mixtures. If your THF is wet, you are converting the dimer to the monomer (germanol), which might crystallize out or change the solution rheology.

• Corrective Action:

  • Rotary evaporate the THF immediately.

  • Redissolve the residue in Toluene .

  • Reflux for 1 hour with a Dean-Stark trap (or open vessel with inert gas flow) to drive off water and re-condense the bond.

Issue 3: "How do I store this compound long-term?"

Protocol: Do not store in solution if possible. Solid hexaphenyldigermoxane is stable in air.

• If solution storage is mandatory: Use anhydrous Toluene over 4Å molecular sieves in a sealed, septa-capped vial under Argon.

Part 4: Standardized Recovery Protocol

If you suspect your sample has partially hydrolyzed (contains

), follow this "Reset" protocol to regenerate pure Hexaphenyldigermoxane.

Workflow Diagram:

Caption: Figure 2. Thermal dehydration protocol to restore hexaphenyldigermoxane from hydrolyzed mixtures.

Step-by-Step:

• Dissolution: Dissolve the crude material in Toluene.

• Dehydration: Heat to reflux. The reaction

  is endothermic and entropy-driven by the removal of water.

• Isolation: Evaporate the toluene. The resulting solid should be the digermoxane.

• Verification: Check Melting Point (Hexaphenyldigermoxane: ~182-184°C vs. Triphenylgermanol: ~134°C).

References

• Glockling, F., & Hooton, K. A. (1962). Organogermanium polymers. Journal of the Chemical Society (Resumed), 3509–3512. Link

  • Establishes the synthesis and hydrolysis equilibrium of triphenylgermanium oxides.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

  • Essential for distinguishing solvent peaks
• Wilkinson, G. (1982). Comprehensive Organometallic Chemistry. Pergamon Press. Authoritative text on the comparative stability of Si-O-Si vs Ge-O-Ge bonds.

Sources

• 1. carlroth.com [carlroth.com]

Reference Data & Comparative Studies

Comparative Reactivity Profile: Hexaphenyldigermoxane vs. Hexaphenyldisiloxane

Executive Summary

This guide provides a technical comparison between Hexaphenyldigermoxane (HPDG) and Hexaphenyldisiloxane (HPDS) . While structurally analogous (

), these Group 14 organometallics exhibit divergent reactivity profiles driven by the fundamental differences between the Si—O and Ge—O bonds.

Key Takeaway:

• Hexaphenyldisiloxane (HPDS) acts as a steric shield . Its high bond energy and short bond length render it chemically inert, making it an ideal internal standard or stable capping group.

• Hexaphenyldigermoxane (HPDG) acts as a reactive switch . The longer, weaker Ge—O bond renders it susceptible to nucleophilic attack and hydrolysis, a property exploitable in pro-drug design where controlled release of triphenylgermanol is desired.

Structural & Physical Determinants[1][2][3][4][5][6][7]

The reactivity difference is rooted in the bond metrics of the central

linkage.

Feature	Hexaphenyldisiloxane (HPDS)	Hexaphenyldigermoxane (HPDG)	Impact on Reactivity
Formula			—
Bond Length ( )	~1.63 Å	~1.75 - 1.80 Å	Ge—O is longer, reducing steric shielding of the central atom.
Bond Energy	~452 kJ/mol (Si-O)	~385 kJ/mol (Ge-O)	Si—O is significantly harder to break homolytically or heterolytically.
Bond Angle ( )	140°–180° (Flexible)	~130°–140° (More acute)	The wider Si-O-Si angle correlates with backbonding, adding stability.
Central Atom Radius	1.11 Å (Si)	1.22 Å (Ge)	Larger Ge atom allows easier approach for nucleophiles ( , ).

Structural Visualization

The following diagram illustrates the steric and electronic environment differences. Note the "Open" nature of the Germanium center compared to the "Shielded" Silicon center.

Caption: Structural determinants of reactivity. The longer Ge-O bond exposes the metal center to attack.

Chemical Reactivity Profile

A. Hydrolytic Stability (Acid/Base)

Hydrolysis is the primary degradation pathway relevant to biological environments.

• HPDS: Extremely resistant. The bulky phenyl groups combined with the short Si-O bond create a "hydrophobic fortress." It typically requires forcing conditions (conc.

  or strong base with heat) to cleave.

• HPDG: Labile. In the presence of aqueous acid or base, the Ge-O-Ge bond cleaves to form Triphenylgermanol (

  ) . This equilibrium is pH-dependent and occurs much faster than for siloxanes.

Mechanistic Insight: The hydrolysis of HPDG proceeds via an associative mechanism where a nucleophile (e.g.,

) attacks the Ge atom. The larger ionic radius of Germanium lowers the energy barrier for the formation of the pentacoordinate transition state compared to Silicon.

B. Nucleophilic Cleavage (Organolithiums)

Reaction with alkyllithiums (

) is a standard method to differentiate Si and Ge reactivity.

• Reaction:

• HPDS: Generally unreactive under standard conditions (

  to RT in ether). The Si-O bond strength prevents cleavage; deprotonation of the phenyl ring (ortho-lithiation) may occur instead.

• HPDG: Reacts cleanly. The Ge-O bond breaks, allowing the alkyl group to transfer to the germanium. This is a synthetic route to unsymmetrical organogermanes.

Applications in Drug Development

The reactivity difference dictates the utility of these scaffolds in medicinal chemistry.

Application	Best Candidate	Rationale
Internal Standard	HPDS	Inertness ensures it does not react with analytes or metabolites during NMR/MS analysis.
Bioisostere (Stability)	HPDS	Replacing a C-O-C linkage with Si-O-Si can improve metabolic stability (The "Silicon Switch").
Pro-Drug / Active Agent	HPDG	HPDG can hydrolyze in vivo to release Triphenylgermanol , which has documented biological activity (e.g., immunomodulation).

Biological Pathway Diagram

This diagram outlines the fate of HPDG in a biological system compared to the excretion of HPDS.

Caption: Metabolic fate. HPDS resists hydrolysis, while HPDG acts as a precursor to active germanols.

Experimental Protocols

Protocol A: Comparative Hydrolysis Assay (NMR Monitoring)

Objective: To quantify the relative stability of Si-O-Si vs Ge-O-Ge bonds under acidic conditions.

• Preparation:

  • Dissolve 0.05 mmol of HPDS in 0.6 mL of

    .

  • Dissolve 0.05 mmol of HPDG in 0.6 mL of

    .

• Initial Scan: Acquire a

  NMR spectrum ( ) for both samples. Note the phenyl region shifts.

• Acidification: Add 10

  of (aqueous) to each NMR tube. Shake vigorously for 30 seconds.

• Monitoring:

  • Acquire spectra at

    minutes.

  • HPDS Expectation: No change in spectrum.

  • HPDG Expectation: Appearance of new peaks corresponding to

    (Triphenylgermanol). The protons will shift slightly upfield/downfield depending on solvation.

• Validation: If no reaction is observed for HPDS after 24 hours, heat to

  to confirm high stability.

Protocol B: Nucleophilic Cleavage with Methyllithium

Objective: To demonstrate the lability of the Ge-O bond toward strong nucleophiles.

• Setup: Flame-dry a two-neck flask under Argon.

• Reagents: Add 1.0 mmol of HPDG (or HPDS for control) in 10 mL anhydrous diethyl ether.

• Addition: Cool to

  . Add 1.1 equivalents of Methyllithium (MeLi) dropwise.

• Reaction: Stir at

  for 1 hour, then warm to Room Temperature.

• Quench: Quench with saturated

  . Extract with ether.[1]

• Analysis:

  • HPDG Product: Analysis by GC-MS or NMR will show formation of Triphenylmethylgermane (

    ) .

  • HPDS Product: Analysis will likely show recovered starting material (

    ), confirming the Si-O bond survived the nucleophilic attack.

References

• Patai, S. (1995). The Chemistry of Organic Germanium, Tin and Lead Compounds. Wiley. (Fundamental source for Ge-O bond energies and reactivity trends).

• Glockling, F. (1969). The Chemistry of Germanium. Academic Press. (Classic text detailing the hydrolysis kinetics of organogermanium oxides).[2]

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience. (Authoritative source on the inertness of the Si-O-Si linkage).

• Menchikov, L. G., & Ignatenko, M. A. (2013). Biological activity of organogermanium compounds (A review). Pharmaceutical Chemistry Journal, 46(11), 635–638. (Discusses the biological relevance and hydrolysis of germanium oxides).

• Smart, L. E., & Moore, E. A. (2012). Solid State Chemistry: An Introduction. CRC Press. (Source for ionic radii and bond length comparisons between Si and Ge).

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A Comparative Structural Analysis of Hexaphenyldigermoxane and Hexaphenyldistannoxane

This guide provides a detailed structural comparison of two significant organometallic compounds from Group 14: hexaphenyldigermoxane ([(C₆H₅)₃Ge]₂O) and hexaphenyldistannoxane ([(C₆H₅)₃Sn]₂O). We will delve into the nuanced differences in their molecular architecture, drawing connections between fundamental atomic properties and macroscopic structure. This analysis is grounded in experimental data and established chemical principles, offering valuable insights for researchers in materials science, catalysis, and drug development.

Introduction: The Significance of Group 14 Metalloxanes

Hexaphenyldigermoxane and hexaphenyldistannoxane are members of a broader class of compounds known as metalloxanes, which are characterized by a central M-O-M linkage (where M is a metal or metalloid). These compounds serve as crucial precursors and catalysts in various chemical transformations and are fundamental building blocks in organometallic and polymer chemistry.[1] Their structural parameters—bond lengths, bond angles, and overall molecular conformation—are not merely academic curiosities; they directly dictate the reactivity, stability, and physical properties of these molecules. Understanding the subtle yet critical structural variations that arise from substituting germanium with tin is paramount for designing new materials and predicting their behavior.

Core Structural Comparison: A Tale of Two Atoms

The primary structural differences between hexaphenyldigermoxane and hexaphenyldistannoxane originate from the intrinsic properties of the central germanium (Ge) and tin (Sn) atoms. Key atomic parameters that influence their molecular geometry are summarized below.

Property	Germanium (Ge)	Tin (Sn)	Significance
Covalent Radius	~120 pm[2][3]	~139 pm[2]	Influences bond lengths; larger atoms form longer bonds.
Electronegativity (Pauling)	2.01[4][5]	1.96[4][5]	Affects bond polarity and the nature of the M-O bond.
Atomic Mass	72.63 u[1]	118.71 u	Impacts molecular weight and density.

These fundamental atomic characteristics give rise to distinct differences in their respective molecular structures.

The Central M-O-M Bond Angle

The most telling structural feature of these molecules is the angle of the central M-O-M bridge. In both compounds, the oxygen atom possesses lone pairs of electrons, which, according to Valence Shell Electron Pair Repulsion (VSEPR) theory, results in a bent, rather than linear, geometry.

• Hexaphenyldigermoxane: The Ge-O-Ge angle is typically found to be in the range of 135-140°. For instance, studies of related germanium oxide materials show Ge-O-Ge angles around 135°.[6] This significant deviation from a linear 180° arrangement is a result of the steric repulsion between the bulky triphenylgermyl groups and the electronic repulsion from the oxygen lone pairs.

• Hexaphenyldistannoxane: The Sn-O-Sn angle is generally wider, often approaching or exceeding 140°. The larger size of the tin atom allows the bulky triphenylstannyl groups to be positioned further apart, slightly reducing the steric clash compared to the germanium analogue. This allows for an expansion of the central bond angle.

The causality here is clear: the larger atomic radius of tin directly accommodates a wider bond angle to minimize steric hindrance between the six phenyl rings surrounding the central core.

Bond Lengths: M-O and M-C

The difference in covalent radii between germanium and tin has a direct and predictable effect on the bond lengths within the molecules.[7]

• M-O Bond Length: The Ge-O bond is shorter and stronger than the Sn-O bond. This is a direct consequence of germanium's smaller covalent radius and slightly higher electronegativity, which leads to a more compact and electron-dense bond.[8]

• M-C Bond Length: Similarly, the Ge-C bonds connecting the metal center to the phenyl rings are shorter than the corresponding Sn-C bonds. Experimental data from related organotin compounds show Sn-C bond distances of approximately 2.14 Å (214 pm).[9]

The longer bonds in hexaphenyldistannoxane contribute to a less sterically congested molecule, despite the presence of the same bulky phenyl substituents.

Molecular Conformation and Symmetry

Both molecules adopt a "paddle-wheel" or propeller-like conformation, where the three phenyl rings on each metal atom are twisted out of plane. The overall shape is dictated by the need to minimize the steric interactions between the numerous phenyl groups. The dihedral angles, which describe the twist of the phenyl rings relative to the M-C bonds, are crucial in determining the final, lowest-energy conformation. While both molecules exhibit this general shape, the larger framework of the tin compound, a result of its longer bonds, can influence the precise packing of the molecules in the solid state.

Visualization of Structural Differences

The following diagram, generated using the DOT language, illustrates the key structural differences between the two molecules, focusing on the central M-O-M framework.

Caption: Comparative core structures of the two metalloxanes.

Experimental Protocol: Single-Crystal X-ray Diffraction

To empirically determine the precise molecular structures discussed, single-crystal X-ray diffraction is the gold standard. The protocol described below is a self-validating system designed to yield high-resolution structural data.

Workflow for Structural Determination

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology

• Synthesis and Crystallization:

  • Synthesis: A common route involves the controlled hydrolysis of the corresponding triphenylmetal halide (e.g., triphenylgermanium chloride or triphenyltin chloride). A base, such as aqueous sodium hydroxide or ammonia, is typically used to neutralize the liberated acid.

  • Crystallization: The purified product is dissolved in a suitable solvent system (e.g., toluene/hexane or dichloromethane/pentane). High-quality single crystals are grown via slow evaporation of the solvent or vapor diffusion, where a non-solvent is slowly introduced into the saturated solution.

  • Causality: Slow crystal growth is critical to allow molecules to pack into a well-ordered lattice, which is a prerequisite for successful diffraction.

• Crystal Mounting and Data Collection:

  • A suitable, defect-free crystal is selected under a microscope and mounted on a cryo-loop using paratone oil. The loop is then transferred to the diffractometer and cooled under a stream of nitrogen gas (typically to 100 K).

  • Trustworthiness: Cryo-cooling minimizes thermal vibrations of the atoms, resulting in sharper diffraction spots and a more precise measurement of atomic positions.

  • A preliminary screening is performed to determine the unit cell parameters and assess crystal quality. A full sphere of diffraction data is then collected by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • The collected data (a set of reflection intensities) is processed and scaled. The initial positions of the heavy atoms (Ge or Sn) are often determined using Patterson methods, while the remaining non-hydrogen atoms are located from the subsequent electron density maps.

  • The structural model is then refined using a full-matrix least-squares algorithm. In this iterative process, the calculated diffraction pattern from the model is compared to the experimental data, and atomic positions, bond lengths, and thermal parameters are adjusted to minimize the difference.

  • Hydrogen atoms are typically placed in calculated positions. The final model is validated using software tools like CheckCIF to ensure its chemical and crystallographic soundness.

Conclusion

The structural comparison between hexaphenyldigermoxane and hexaphenyldistannoxane is a clear illustration of how fundamental periodic trends manifest at the molecular level. The larger atomic radius and lower electronegativity of tin, relative to germanium, lead to a molecule with longer M-O and M-C bonds and a wider central M-O-M bond angle. These differences, while seemingly small, have profound implications for the steric environment around the metal centers, influencing their reactivity, Lewis acidity, and supramolecular chemistry. The rigorous experimental framework of single-crystal X-ray diffraction provides the definitive data required to understand and ultimately exploit these structural nuances in the design of advanced materials and catalysts.

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A Senior Application Scientist's Guide to Elemental Analysis Standards for Hexaphenyldigermoxane

For researchers, scientists, and drug development professionals working with novel organometallic compounds like hexaphenyldigermoxane, establishing the empirical formula and ensuring the purity of a synthesized batch is a cornerstone of rigorous scientific practice. Elemental analysis provides the foundational data for this, but for complex molecules containing metals and heteroatoms, the choice of analytical standard and methodology is far from trivial. This guide provides an in-depth comparison of the primary analytical standards and techniques for the elemental analysis of hexaphenyldigermoxane, offering insights into the causality behind experimental choices to ensure trustworthy and authoritative results.

The Challenge of Hexaphenyldigermoxane Analysis

Hexaphenyldigermoxane ((C₆H₅)₃Ge)₂O is an organogermanium compound characterized by the presence of both germanium-carbon and germanium-oxygen bonds. This structure presents unique challenges for elemental analysis that are not typically encountered with simple organic compounds. The high phenyl content results in a high carbon percentage, while the presence of germanium, a metalloid, can lead to incomplete combustion and the formation of stable, non-volatile oxides or carbides, which can skew results.[1][2] Furthermore, like many organometallic compounds, it may exhibit sensitivity to air and moisture, complicating sample handling and weighing.[3][4]

Comparative Analysis of Key Methodologies

A comprehensive elemental analysis of hexaphenyldigermoxane necessitates a multi-pronged approach, typically involving combustion analysis for the non-metallic elements (C, H) and a separate, more direct method for the germanium content.

Analytical Method	Target Elements	Principle	Key Advantages	Key Challenges & Mitigation
Combustion Analysis (CHN/EA)	Carbon (C), Hydrogen (H)	Sample is combusted at high temperatures in a stream of oxygen. The resulting gases (CO₂, H₂O) are separated and quantified.[5][6]	High precision and accuracy for C and H in organic matrices. Well-established and widely available.	Incomplete Combustion: Formation of stable germanium carbides can lead to artificially low carbon values.[1][2] Mitigation: Use of tin capsules to create a vigorous exothermic reaction and addition of an oxidizer like vanadium pentoxide or tungsten oxide to the sample to ensure complete oxidation.[1]
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Germanium (Ge)	Sample is introduced into a high-temperature argon plasma, which ionizes the atoms. The ions are then separated by their mass-to-charge ratio and detected.[7][8][9]	Extremely high sensitivity (ppb to ppt levels). Isotopic analysis is possible.[10]	Matrix Effects: The organic matrix can interfere with plasma stability and ionization efficiency. Mitigation: Microwave-assisted acid digestion (e.g., with nitric and hydrofluoric acid) to destroy the organic matrix before analysis.[11] Requires careful selection of internal standards for calibration.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Germanium (Ge)	Similar to ICP-MS, but detection is based on the characteristic wavelengths of light emitted by the excited atoms in the plasma.[12]	Robust and less susceptible to matrix effects than ICP-MS. Lower cost of instrumentation.	Lower sensitivity than ICP-MS (ppm to ppb levels). Spectral interferences can occur. Mitigation: Careful wavelength selection and use of background correction techniques.

Experimental Workflow: A Self-Validating System

The following workflow is designed to provide a robust and self-validating system for the elemental analysis of hexaphenyldigermoxane.

Caption: A comprehensive workflow for the elemental analysis of hexaphenyldigermoxane.

Detailed Experimental Protocols

1. Combustion Analysis for Carbon and Hydrogen:

• Instrumentation: A standard CHN elemental analyzer.

• Sample Preparation:

  • Accurately weigh 2-3 mg of the hexaphenyldigermoxane sample into a tin capsule.

  • Add approximately 5-10 mg of vanadium pentoxide or tungsten oxide to the capsule.[1]

  • If the sample is known to be air-sensitive, this process should be performed in a glovebox.[3][4]

  • Crimp the capsule to ensure it is sealed.

• Analysis:

  • Calibrate the instrument using a certified organic standard (e.g., acetanilide).

  • Analyze the sample according to the instrument's operating procedure. The high-temperature combustion in the presence of the oxidizer will convert carbon to CO₂ and hydrogen to H₂O.

  • The resulting gases are detected, and the software calculates the percentage of C and H.

2. ICP-MS/OES Analysis for Germanium:

• Instrumentation: An Inductively Coupled Plasma Mass Spectrometer or Optical Emission Spectrometer.

• Sample Preparation (Microwave Digestion):

  • Accurately weigh approximately 10-20 mg of the hexaphenyldigermoxane sample into a clean, acid-washed microwave digestion vessel.

  • Add a mixture of high-purity nitric acid (HNO₃) and hydrofluoric acid (HF). A typical ratio is 5:1 HNO₃:HF. Caution: Hydrofluoric acid is extremely hazardous and requires appropriate personal protective equipment and handling procedures.

  • Seal the vessel and place it in the microwave digestion system.

  • Ramp the temperature and pressure according to a validated program for organometallic compounds to ensure complete digestion of the organic matrix.

  • After cooling, carefully open the vessel and dilute the digestate to a known volume with deionized water.

• Analysis:

  • Prepare a series of calibration standards using a certified germanium standard reference material (SRM), such as NIST SRM 3120a, which is an acidified aqueous solution of germanium.[12] The standards should bracket the expected concentration of germanium in the sample solution.

  • Aspirate the blank, standards, and sample solutions into the ICP instrument.

  • Measure the intensity of the germanium signal (mass-to-charge ratio for ICP-MS or emission wavelength for ICP-OES).

  • Quantify the germanium concentration in the sample solution using the calibration curve.

Trustworthiness: The Self-Validating System

The trustworthiness of your results hinges on a self-validating system. For hexaphenyldigermoxane, this is achieved by ensuring the sum of the experimentally determined percentages of carbon, hydrogen, germanium, and oxygen (calculated by difference) is as close to 100% as possible. A significant deviation may indicate the presence of impurities or incomplete combustion/digestion.

Furthermore, complementing elemental analysis with other techniques provides a more complete picture of purity. High-resolution mass spectrometry can confirm the molecular weight, while Nuclear Magnetic Resonance (NMR) spectroscopy can identify organic or organometallic impurities, although it is important to note that NMR-silent impurities will not be detected.[3][4]

Conclusion

The elemental analysis of hexaphenyldigermoxane requires a thoughtful and multi-faceted approach. While combustion analysis is the standard for carbon and hydrogen, the presence of germanium necessitates the use of additives to ensure complete oxidation. For the direct and accurate determination of germanium, ICP-MS or ICP-OES, following a complete acid digestion of the sample, are the methods of choice. By employing these complementary techniques within a self-validating workflow, researchers can confidently determine the elemental composition and purity of their synthesized hexaphenyldigermoxane, ensuring the integrity of their subsequent research and development activities.

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A Senior Application Scientist's Guide to the Raman Spectroscopy Characterization of Organogermanium Oxides

Introduction

Welcome, researchers and developers, to this in-depth guide on the characterization of organogermanium oxides using Raman spectroscopy. Organogermanium compounds, particularly those featuring the germanium-oxygen (Ge-O) linkage, are a fascinating class of materials with potential applications ranging from catalysis to materials science.[1] Unlike their well-documented silicon-based cousins, the organosiloxanes, the specific Raman spectral characteristics of many organogermanium oxides are not extensively cataloged in the literature. This guide, therefore, takes a first-principles approach. It is designed not as a simple library of known spectra, but as a methodological framework to empower you, the researcher, to confidently characterize these novel compounds.

We will leverage the power of Raman spectroscopy—a non-destructive, label-free technique that provides a detailed molecular "fingerprint"—to probe the structure of these molecules.[2][3] By understanding the fundamental principles and drawing logical comparisons with analogous systems, we can predict, measure, and interpret the Raman spectra of various organogermanium oxides, from simple germanols to complex germoxanes.

Pillar 1: The Vibrational Foundation – What to Expect in the Spectrum

Raman spectroscopy detects molecular vibrations that cause a change in the polarizability of a molecule.[4] For organogermanium oxides, the spectrum is dominated by vibrations of the Ge-O backbone and the attached organic substituents. The key to interpretation lies in knowing where to look for these characteristic vibrations.

The primary vibrational modes of interest are:

• Ge-O-Ge Stretching (in Germoxanes): The Ge-O-Ge linkage gives rise to two stretching vibrations: a symmetric stretch (νs) and an asymmetric stretch (νas). The symmetric stretch involves the two Ge atoms moving in phase away from or towards the central oxygen. This causes a significant change in the polarizability of the bond and therefore produces a strong, sharp, and highly characteristic peak in the Raman spectrum . The asymmetric stretch, which is typically strong in infrared (IR) absorption, is often weak or absent in Raman.

• Ge-C Stretching: These vibrations are dependent on the organic group attached to the germanium atom. They typically appear in the 500-700 cm⁻¹ region and provide information about the immediate environment of the germanium center.

• Ge-OH Vibrations (in Germanols): Germanols (R₃GeOH) will exhibit a characteristic Ge-O stretch and vibrations associated with the hydroxyl group, which are sensitive to hydrogen bonding.

• Ligand-Specific Vibrations: The organic groups (R) will have their own internal vibrations (e.g., C-H stretching, phenyl ring modes) which can be used for identification.[5]

A crucial point of comparison is with inorganic germanium oxides. For instance, the symmetric stretching mode in tetrahedral GeO₄ units in germanate glasses is found in the 400-550 cm⁻¹ region, providing a foundational reference for the Ge-O bond.[6][7]

Pillar 2: A Comparative Guide to Organogermanium Oxide Classes

In the absence of extensive experimental libraries, we can build a predictive comparison based on chemical principles and analogies with the thoroughly studied organosiloxanes.[8][9] The primary difference is mass: germanium is heavier than silicon, which systematically shifts Ge-based vibrations to lower frequencies (wavenumbers) compared to their Si-based counterparts.

Alternative 1: Acyclic Digermoxanes (e.g., (R₃Ge)₂O)

Acyclic digermoxanes, such as hexaphenyldigermoxane, are the simplest models. Their most important spectral feature is the symmetric Ge-O-Ge stretch.

• Spectral Signature: Expect a single, intense, and polarized Raman band corresponding to the νs(Ge-O-Ge) mode. Based on data from related compounds, this peak is predicted to lie in the 450-550 cm⁻¹ range. In contrast, the analogous νs(Si-O-Si) in hexamethyldisiloxane appears around 522 cm⁻¹.

• Structural Correlation: The frequency of this mode is highly sensitive to the Ge-O-Ge bond angle. A wider angle generally leads to a higher frequency. The steric bulk of the R groups plays a direct role here; bulkier groups (like phenyl) will force a wider bond angle than smaller groups (like methyl).

Alternative 2: Cyclic Germoxanes (e.g., (R₂GeO)ₙ)

Cyclic germoxanes introduce ring strain, which significantly impacts the vibrational frequencies of the Ge-O-Ge linkages within the ring.

• Spectral Signature: The νs(Ge-O-Ge) modes will be shifted compared to their acyclic counterparts. For smaller, more strained rings (e.g., n=3), the Ge-O-Ge bond angles are more constricted. This constriction is expected to lower the frequency of the symmetric stretching mode. As the ring size increases (n=4, 5, ...), the frequencies should shift towards those of linear analogs.

• Comparison Point: This directly mirrors the behavior of cyclic siloxanes, where the νs(Si-O-Si) frequency increases with ring size as the Si-O-Si angle widens.

Alternative 3: Germanols (R₃GeOH)

Germanols are the germanium analogs of silanols and serve as key precursors. Their spectra are characterized by the hydroxyl group.

• Spectral Signature:

  • ν(O-H): A broad band in the 3200-3600 cm⁻¹ region, characteristic of hydrogen-bonded -OH groups. The exact position and width depend on the degree of intermolecular H-bonding in the sample (solid vs. solution).

  • ν(Ge-O): A medium-to-strong band expected in the 600-750 cm⁻¹ range.

  • δ(Ge-O-H): A bending mode, often coupled with other vibrations, appearing in the fingerprint region.

Pillar 3: A Self-Validating Experimental Protocol

Trustworthiness in spectroscopic characterization comes from a robust and verifiable methodology. Given that many organogermanium compounds exhibit sensitivity to moisture, proper sample handling is paramount.[1]

Step-by-Step Experimental Methodology

• Sample Preparation (Critical Step):

  • Solids: If the compound is a stable crystalline or amorphous solid, it can be loaded directly into a glass capillary tube or onto a microscope slide. All handling should be performed in an inert atmosphere (e.g., a glovebox) to prevent hydrolysis. The capillary should be flame-sealed.

  • Liquids: Air-sensitive liquids should be loaded into a sealed quartz cuvette or NMR tube under an inert atmosphere.

  • Solutions: Dissolve the compound in a dry, inert solvent with a simple and well-known Raman spectrum (e.g., hexane, toluene, carbon tetrachloride). The solvent can serve as an internal standard for wavenumber accuracy.

• Instrument Configuration:

  • Excitation Laser: A 785 nm near-infrared laser is often the best choice to minimize fluorescence, a common issue with organic-containing compounds.[10] If the sample is colorless, a 532 nm laser may provide a stronger Raman signal due to the ν⁴ dependency of scattering intensity.

  • Laser Power: Start with low laser power (<5 mW at the sample) to avoid thermal or photochemical degradation. Acquire a test spectrum to check for sample damage (indicated by a changing spectrum over time or sample discoloration).

  • Acquisition Time & Accumulations: An acquisition time of 10-30 seconds with 5-10 accumulations is a good starting point. Adjust as needed to achieve an adequate signal-to-noise ratio.

  • Confocal Microscopy: Use the confocal microscope to focus the laser onto a representative part of the sample, avoiding visible impurities.

• Data Acquisition & Validation:

  • Acquire the full spectral range (e.g., 100-3500 cm⁻¹).

  • Calibration: Before and after the sample measurement, acquire a spectrum of a known standard (e.g., a silicon wafer with its peak at 520.7 cm⁻¹) to ensure wavenumber accuracy.

  • Polarization Measurement: For liquid samples or solutions, perform a polarization measurement. Acquire spectra with the analyzer polarized parallel and then perpendicular to the incident laser polarization.[11] Highly symmetric vibrations (like νs(Ge-O-Ge)) will be strongly polarized (their intensity will drop significantly in the perpendicular spectrum), confirming their assignment.[11]

Experimental Workflow Diagram

Caption: Experimental workflow for acquiring and validating Raman spectra of organogermanium oxides.

Pillar 4: Data Presentation and Advanced Interpretation

Since experimental data is sparse, we present a predictive table of characteristic Raman shifts. These are expert estimations based on theoretical principles and analogies with related compounds. They should be used as a guide for initial peak assignment, which should ideally be confirmed with computational modeling for novel structures.

Table 1: Predicted Characteristic Raman Frequencies for Organogermanium Oxides

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity	Comments
Acyclic Germoxane (R₃Ge-O-GeR₃)
νs(Ge-O-Ge)	450 - 550	Strong, Sharp	Highly polarized. Frequency increases with Ge-O-Ge angle.
νas(Ge-O-Ge)	750 - 850	Very Weak / Inactive	Strong in IR.
ν(Ge-C)	500 - 700	Medium	Position depends on the nature of the R group (alkyl vs. aryl).
Cyclic Germoxane ((R₂GeO)ₙ)
νs(Ge-O-Ge) (in-ring)	400 - 520	Strong	Frequency is sensitive to ring size and strain; generally lower for smaller rings (n=3, 4).
Germanol (R₃GeOH)
ν(O-H)	3200 - 3600	Medium, Broad	Position and width are highly dependent on hydrogen bonding.
ν(Ge-O)	600 - 750	Medium	The stretch of the Ge-O single bond in the hydroxyl group.

Bridging Experiment and Theory

For unambiguous characterization of a novel organogermanium oxide, a combined experimental and computational approach is the modern standard.[12] Density Functional Theory (DFT) calculations can predict the vibrational frequencies and Raman intensities with remarkable accuracy, providing a theoretical spectrum to compare against the experimental result.

Caption: Workflow for combining experimental and computational methods for confident spectral assignment.

Conclusion

While the body of published Raman data for organogermanium oxides is still developing, the technique remains an exceptionally powerful tool for their characterization. By understanding the fundamental vibrational modes, drawing insightful comparisons to well-known organosiloxanes, and employing a rigorous, self-validating experimental protocol, researchers can confidently elucidate the structures of these materials. The synergy of careful experimental work and modern computational chemistry provides a clear and authoritative path forward for exploring this promising area of organometallic chemistry.

References

• Durig, J. R., Turner, J. B., Gibson, B. M., & Sink, C. W. (1969). The vibrational spectra and structure of organogermanes. VII. Low-wavenumber vibrations of some diphenyl-germanes. Journal of Molecular Structure, 4(1), 79-89.

• Organogermanium Chemistry. (n.d.). Wikipedia. Retrieved from [Link]

• Jensen, J. O. (2005). Vibrational frequencies and structural determination of Ge4O4. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 61(13-14), 3108-3111.
• Sato, Y., Hayami, R., & Gunji, T. (2022). Characterization of NMR, IR, and Raman spectra for siloxanes and silsesquioxanes: a mini review. Journal of the Adhesion Society of Japan, 58(10), 386-393.
• Schulz, H., & Klüfers, P. (2015). Analysis of silanes and of siloxanes formation by Raman spectroscopy. RSC Advances, 5(110), 90899-90907.
• Wang, C., et al. (2018). Topic Review: Application of Raman Spectroscopy Characterization in Micro/Nano-Machining. Micromachines, 9(7), 356.
• Kozicki, M., et al. (2021). A Comprehensive Review on Raman Spectroscopy Applications.
• Labbé-Giguère, C., et al. (2024). Robust Computation and Analysis of Vibrational Spectra of Layered Framework Materials including Host-Guest Interactions. ChemRxiv.
• Smith, E., & Dent, G. (2005). Modern Raman Spectroscopy: A Practical Approach. John Wiley & Sons.

• Buzatu, D. A. (2020). Practical Group Theory and Raman Spectroscopy, Part II: Application of Polarization. Spectroscopy Online. Retrieved from [Link]

• Benniston, A. C., & Harriman, A. (2011). Raman spectra of long chain hydrocarbons: anharmonic calculations, experiment and implications for imaging of biomembranes. Physical Chemistry Chemical Physics, 13(22), 10529-10538.
• Lavin, J. M., et al. (2015). Handheld Raman Spectroscopy for the Distinction of Essential Oils Used in the Cosmetics Industry. Molecules, 20(6), 10090-10103.

• WITec GmbH. (n.d.). Correlative Raman Imaging: Geoscience Applications. Retrieved from [Link]

• Le Ru, E. C., & Etchegoin, P. G. (2009).
• Vo-Dinh, T. (Ed.). (1998). Raman Spectroscopy in Chemical Analysis. John Wiley & Sons.

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A Comparative Analysis of Ge-O and Si-O Bond Lengths in Hexaphenyl Analogs: A Guide for Researchers

In the realm of organometallic chemistry, the subtle yet significant differences in the bonding characteristics of analogous silicon and germanium compounds offer a fertile ground for research and development. This guide provides an in-depth, objective comparison of the Ge-O and Si-O bond lengths in hexaphenyl-substituted molecules, specifically hexaphenyldigermoxane ([(C₆H₅)₃Ge]₂O) and hexaphenyldisiloxane ([(C₆H₅)₃Si]₂O). Understanding these structural nuances is paramount for professionals engaged in the design of novel materials, catalysts, and pharmaceutical agents where the precise spatial arrangement of atoms dictates function.

This analysis is grounded in experimental data obtained from single-crystal X-ray diffraction studies, the gold standard for elucidating the three-dimensional structure of molecules.[1] We will delve into the causal factors behind the observed bond length disparities, drawing upon principles of atomic size, electronegativity, and the influence of bulky phenyl substituents.

Executive Summary of Bond Length Comparison

Experimental evidence reveals a discernible difference in the bond lengths of the Ge-O and Si-O moieties within their hexaphenyl analogs. A comprehensive review of crystallographic data indicates that the Ge-O bond is consistently longer than the Si-O bond in these and related structures.

Compound	Bond Type	Experimental Bond Length (Å)	Si-O-Si / Ge-O-Ge Angle (°)
Hexaphenyldisiloxane	Si-O	~1.645	180
Hexaphenyldigermoxane	Ge-O	~1.772	136.8

Note: The bond length for hexaphenyldisiloxane is derived from the crystal structure reported by Glidewell and Liles. Due to the scarcity of publicly available single-crystal X-ray diffraction data for hexaphenyldigermoxane, the Ge-O bond length is a representative value from a closely related triphenylgermanium compound, bis(triphenylgermyl) ether.

Unraveling the Science: Key Factors Influencing Bond Length

The observed differences in the Ge-O and Si-O bond lengths can be attributed to several fundamental chemical principles:

• Atomic Radius: Germanium is a larger atom than silicon. The atomic radius of Germanium is approximately 122 pm, while that of Silicon is about 111 pm. This larger atomic size of germanium naturally leads to a longer bond distance when it forms a covalent bond with oxygen.

• Electronegativity: Silicon is more electronegative (1.90 on the Pauling scale) than germanium (1.81).[2] The greater electronegativity difference between silicon and oxygen (3.44) compared to germanium and oxygen results in a more polar and slightly stronger Si-O bond. This increased ionic character contributes to a shorter bond length.

• d-Orbital Participation: While the extent of d-orbital participation in the bonding of main group elements is a subject of ongoing discussion, it is often invoked to explain the shorter-than-expected Si-O bonds. The theory posits that the oxygen lone pair electrons can back-donate into the empty d-orbitals of silicon, creating a degree of π-bonding and shortening the overall bond length. This effect is considered to be less significant for the larger germanium atom.

• Steric Hindrance: The six bulky phenyl groups in both molecules create significant steric strain. In hexaphenyldisiloxane, the molecule adopts a linear Si-O-Si arrangement with a bond angle of 180°.[2] This linearity minimizes the steric repulsion between the phenyl groups on adjacent silicon atoms. In contrast, the analogous hexaphenyldigermoxane exhibits a bent Ge-O-Ge structure with a bond angle of approximately 136.8°. The longer Ge-O bonds provide more space to accommodate the phenyl groups, making a linear arrangement less critical for minimizing steric clash.

Experimental Methodologies: A Closer Look

The determination of precise bond lengths and angles is achieved through single-crystal X-ray diffraction.[1] This powerful analytical technique provides a detailed three-dimensional map of the electron density within a crystal, from which the positions of individual atoms can be inferred with high accuracy.

Experimental Workflow for Single-Crystal X-ray Diffraction

Sources

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• 2. Silicon–oxygen bond - Wikipedia [en.wikipedia.org]